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Compound of Interest

Compound Name: Hdac6-IN-17

Cat. No.: B12386898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of Hdac6-IN-17, a potent inhibitor of Histone Deacetylase 6

(HDAC6). The information herein is intended to guide researchers in accurately preparing this

compound for various experimental applications.

Introduction to Hdac6-IN-17
Hdac6-IN-17 is a small molecule inhibitor with high selectivity for HDAC6, an enzyme

implicated in a variety of cellular processes, including protein degradation, cell motility, and

microtubule dynamics. Its role in several diseases, including cancer and neurodegenerative

disorders, has made it a target of significant interest in drug discovery and development.

Accurate preparation of Hdac6-IN-17 stock solutions is the first critical step for reliable and

reproducible experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of Hdac6-IN-17 and related compounds is

provided in Table 1. This data is essential for calculating the required mass of the compound for

your desired stock solution concentration.
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Property Value Source

Molecular Weight 403.45 g/mol MedChemExpress

Solubility (General for similar

HDACi)
Soluble in DMSO General Product Information

Appearance Solid (assumed) General Product Information

Note: Specific solubility and stability data for Hdac6-IN-17 is not publicly available. The

provided information is based on general characteristics of similar small molecule inhibitors. It

is highly recommended to consult the Certificate of Analysis provided by the supplier for the

most accurate information.

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Hdac6-IN-17 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment
Hdac6-IN-17 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator

Step-by-Step Procedure
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Calculate the required mass of Hdac6-IN-17: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution: Mass (mg) = 0.010 mol/L x

0.001 L x 403.45 g/mol x 1000 mg/g = 4.0345 mg

Weighing the compound:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh out approximately 4.03 mg of Hdac6-IN-17 powder into the tared tube.

Record the exact weight.

Dissolving the compound:

Add the appropriate volume of DMSO to the microcentrifuge tube containing the weighed

Hdac6-IN-17. To achieve a 10 mM concentration with the exact weight, use the following

formula: Volume of DMSO (mL) = [Mass of Hdac6-IN-17 (mg) / 403.45 ( g/mol )] / 0.010

(mol/L)

For example, if you weighed out 4.10 mg of Hdac6-IN-17, the volume of DMSO to add

would be: (4.10 mg / 403.45 g/mol ) / 0.010 mol/L = 1.016 mL or 1016 µL.

Cap the tube securely.

Ensuring complete dissolution:

Vortex the tube for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that no solid particles remain.

If the compound does not fully dissolve, you may sonicate the tube for 5-10 minutes in a

water bath sonicator. Gentle warming (to no more than 37°C) can also be applied, but be

cautious as excessive heat may degrade the compound.

Storage and Handling:
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Once fully dissolved, the 10 mM Hdac6-IN-17 stock solution should be aliquoted into

smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Based on data for similar compounds, the stock solution is expected to be stable for at

least 1-3 months when stored properly. For long-term storage, -80°C is recommended.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway of HDAC6 and the

experimental workflow for preparing the stock solution.
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Caption: General signaling pathway of HDAC6 and its inhibition.
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Hdac6-IN-17 Stock Solution Preparation Workflow

1. Calculate Required Mass
(MW = 403.45 g/mol)

2. Weigh Hdac6-IN-17 Powder

3. Add Anhydrous DMSO

4. Vortex / Sonicate
to Dissolve

5. Aliquot into
Single-Use Tubes

6. Store at -20°C or -80°C
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To cite this document: BenchChem. [Preparing Hdac6-IN-17 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386898#preparing-hdac6-in-17-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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